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Introduction

N-benzylsuccinamic acid, also known as 4-(benzylamino)-4-oxobutanoic acid, is a carboxylic
acid derivative of succinic acid. Its structure, featuring a benzylamide moiety, makes it a
compound of interest in medicinal chemistry and materials science. It serves as a versatile
building block for the synthesis of more complex molecules, including peptide mimetics and
potential enzyme inhibitors.[1][2] This technical guide provides a comprehensive overview of
the known physicochemical properties of N-benzylsuccinamic acid, detailed experimental
protocols for its synthesis and the determination of its key properties, and visualizations of
relevant chemical and analytical workflows.

Physicochemical Properties

A summary of the available quantitative and qualitative physicochemical data for N-
benzylsuccinamic acid is presented below. It is important to note that while some properties
have been experimentally determined, others are estimated based on its structure.
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Property Value Source
Molecular Formula C11H13NOs3 [B14151[61[7]
Molecular Weight 207.23 g/mol [4115][6]
Melting Point 127-130 °C (crude) [6]

Boiling Point Not experimentally determined

LogP (estimated) ~1.5 [2]

Aqueous Solubility Moderate (qualitative) [2]

pKa Not experimentally determined

Experimental Protocols

Detailed methodologies for the synthesis of N-benzylsuccinamic acid and the determination of

its fundamental physicochemical properties are provided below.

Synthesis of N-Benzylsuccinamic Acid

This protocol describes the synthesis of N-benzylsuccinamic acid from benzylamine and

succinic anhydride.[6]
Materials:

e Benzylamine

e Succinic anhydride
e Anhydrous toluene
* Ice bath

e Stirring apparatus
« Filtration apparatus

Procedure:
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Prepare a solution of succinic anhydride (1.87 mmol) in anhydrous toluene (14 mL).
Cool the solution to 0°C using an ice bath.

Slowly add a solution of benzylamine (1.87 mmol) in anhydrous toluene (6 mL) to the cooled
succinic anhydride solution with continuous stirring.

Maintain the reaction mixture at 0°C and continue stirring for 1 hour.
After 1 hour, a solid precipitate will have formed. Collect the solid product by filtration.
Wash the collected solid with cold toluene.

Dry the product. The resulting crude N-benzylsuccinamic acid can be used for many
applications without further purification.
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Reactants
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Anhydrous Toluene
Succinic Anhydride in
Anhydrous Toluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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